[2-[(2-Methoxyphenyl)iminomethyl]phenyl] 2-bromobenzoate

• IUPAC Name: [2-[(2-methoxyphenyl)iminomethyl]phenyl] 2-bromobenzoate
• InChI: InChI=1S/C21H16BrNO3/c1-25-20-13-7-5-11-18(20)23-14-15-8-2-6-12-19(15)26-21(24)16-9-3-4-10-17(16)22/h2-14H,1H3
• InChI Key: GMXXRPAXJLRTDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N=CC2=CC=CC=C2OC(=O)C3=CC=CC=C3Br
• Molecular Formula: C21H16BrNO3
• Molecular Weight: 410.3 g/mol

Description

[2-[(2-Methoxyphenyl)iminomethyl]phenyl] 2-bromobenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Bromophenol Derivatives and Antimicrobial Activity

Research on bromophenol derivatives from the red alga Rhodomela confervoides identified compounds with potential applications in cancer treatment and microbiology. However, these compounds, including various bromophenol derivatives, were found inactive against several human cancer cell lines and microorganisms (Zhao et al., 2004).

Triazole Derivatives and Chemical Synthesis

The synthesis of triazole derivatives, such as ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, demonstrates the versatility of bromobenzoate derivatives in creating complex organic molecules (Pokhodylo & Obushak, 2019).

Thiazol-imine Synthesis and Green Chemistry

A study on the green synthesis of functionalized thiazol-2(3H)-imine highlights the environmental benefits of using ionic liquids as recyclable solvents. This research involved the synthesis of 2-(2-((4-Methoxybenzoyl)imino)-4-(4methoxyphenyl)thiazol-3(2H)-yl)-2-phenylacetic acid, demonstrating the potential for eco-friendly synthetic pathways (Shahvelayati et al., 2017).

Intramolecular Proton Transfer Studies

Intramolecular proton transfer in 2-(2′-hydroxyphenyl)iminomethylbenzimidazole derivatives, including bromo-substituted compounds, was investigated for its potential applications in understanding solvent-dependent absorption spectra and emissions in the UV and visible regions. This has implications for the development of novel photoluminescent materials (Al-Ansari, 1997).

Liquid Crystal Research

The study of Schiff base/ester systems like 4-hexadecyloxy phenyl-imino-4′-(3-methoxyphenyl)-4″-alkoxybenzoates, reveals their application in the field of liquid crystals. These compounds exhibit unique thermal and mesomorphic properties, making them candidates for advanced materials in displays and sensors (Altowyan et al., 2021).